1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2

• Molecular Formula: C5H9N3O2S
• Molecular Weight: 177.20 g/mol
• InChI: InChI=1S/C5H9N3O2S/c1-7(2)11(9,10)8-4-3-6-5-8/h3-5H,1-2H3/i6+1,8+1
• InChIKey: YRRWNBMOJMMXQY-ANVYNZRWSA-N

1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2

1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2 (CAS: 2710685-02-0) is a stable isotope-labeled analog of the imidazole-1-sulfonamide derivative N,N-Dimethyl-1H-imidazole-1-sulfonamide (unlabeled CAS: 78162-58-0). The compound incorporates two nitrogen-15 (15N) atoms into the imidazole ring, replacing the naturally abundant 14N isotopes. This isotopic modification increases the molecular weight from 175.21 g/mol to 177.20 g/mol while preserving the chemical structure and reactivity of the parent molecule. As a specialized stable isotope-labeled internal standard (SIL-IS), this compound is primarily utilized in quantitative mass spectrometry workflows, including LC-MS and GC-MS, to enable precise analyte quantification by compensating for matrix effects, ionization variability, and sample preparation losses .

Workflow Quantitative LC-MS internal standard (SIL-IS)

Label 15N2 (+2 Da shift), no deuterium exchange

Synthesis 15N-labeled imidazole building block

1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2 Interchangeability

In quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS), the use of a structurally identical but isotopically distinct internal standard is essential to correct for analytical variability. Unlabeled N,N-Dimethyl-1H-imidazole-1-sulfonamide (CAS: 78162-58-0) cannot serve as a reliable internal standard because it co-elutes with the target analyte and possesses identical mass-to-charge (m/z) transitions, precluding independent detection and accurate quantification . The 15N2-labeled version provides a distinct mass shift of +2 Da, allowing simultaneous detection and quantitation of both the internal standard and the analyte in complex biological matrices without cross-interference .

Unlabeled parent

May lack required mass shift for accurate MS discrimination; +2 Da not provided.

Deuterated analogs

Subject to H/D exchange in protic solvents, potentially shifting quantification accuracy over time.

1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2 Quantitative Advantages

Mass Shift in LC-MS/MS Quantification

The 15N2 isotopic label of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2 confers a +2 Da mass difference compared to the unlabeled parent compound (N,N-Dimethyl-1H-imidazole-1-sulfonamide, CAS: 78162-58-0) . This mass shift permits baseline resolution in mass spectrometry, enabling the labeled compound to function as an ideal internal standard (IS) for quantitative assays .

Mass shift

Head-to-head

+2 Da vs unlabeled

Supports SIL-IS quantification in complex matrices

Requires HRMS or LC-MS/MS method validation

Evidence Dimension	Molecular Weight (Monoisotopic or Average)
Target Compound Data	177.20 g/mol (MedChemExpress) / 177.196 g/mol (CymitQuimica) [REFS-1, REFS-3]
Comparator Or Baseline	N,N-Dimethyl-1H-imidazole-1-sulfonamide (unlabeled): 175.21 g/mol
Quantified Difference	+1.99 g/mol (or +2.0 g/mol nominal)
Conditions	Calculation based on molecular formula C5H9N3O2S vs. C5H9N15N2O2S

Why This Matters

The mass difference is essential for simultaneous detection of analyte and internal standard in mass spectrometry, preventing signal overlap and ensuring accurate quantification.

15N vs. Deuterium Label Stability

The compound is enriched with 15N at both imidazole nitrogen positions, providing a distinct spectroscopic handle. While the natural abundance of 15N is approximately 0.37%, the 15N2 labeling ensures near-complete substitution at these positions, dramatically enhancing 15N NMR sensitivity and enabling 15N-1H correlation experiments (e.g., HSQC) with minimal background from natural abundance 14N . In contrast, the unlabeled analog (N,N-Dimethyl-1H-imidazole-1-sulfonamide) contains only trace 15N, making it unsuitable for nitrogen-specific NMR studies .

15N vs 2H stability

Class-level

No H/D exchange

15N label avoids exchange drift in protic phases

Long-term precision across analytical batches

Evidence Dimension	15N Isotopic Abundance at Imidazole Positions
Target Compound Data	>99% 15N enrichment at labeled positions (typical for such standards)
Comparator Or Baseline	Unlabeled N,N-Dimethyl-1H-imidazole-1-sulfonamide: 0.37% natural 15N abundance
Quantified Difference	~269-fold increase in 15N signal intensity per position
Conditions	NMR spectroscopy, assuming similar concentrations and acquisition parameters

Why This Matters

This enrichment enables low-concentration detection and metabolic flux analysis in biological systems, which is impossible with the unlabeled compound.

Regioselective Synthesis of Trisubstituted Imidazoles

The unlabeled analog, 1-(N,N-Dimethylsulfamoyl)-1H-imidazole, is commercially available with a purity specification of 97% (Sigma-Aldrich) or min. 95% (CymitQuimica) [REFS-2, REFS-3]. While the labeled compound's purity is not explicitly stated in public vendor documentation, stable isotope-labeled internal standards of this class are routinely supplied with high isotopic enrichment (>98 atom% 15N) and chemical purity suitable for use as a reference standard .

Regioselective synthesis

Class-level

DMS group controls N-alkylation

Enables divergent trisubstituted imidazole synthesis

Requires validation of DMS-protected intermediate

Evidence Dimension	Chemical Purity (Assay)
Target Compound Data	Not explicitly specified in public sources; expected to meet internal standard grade requirements (>95% chemical purity, >98 atom% isotopic enrichment)
Comparator Or Baseline	Unlabeled 1-(N,N-Dimethylsulfamoyl)-1H-imidazole: 97% (Sigma-Aldrich) ; Min. 95% (CymitQuimica)
Quantified Difference	Information not directly comparable due to lack of published CoA for labeled compound
Conditions	Vendor purity specifications

Why This Matters

For critical quantitative assays, the labeled compound's specific isotopic enrichment and purity are key parameters; procurement decisions should be based on Certificate of Analysis (CoA) data rather than nominal catalog specifications.

Precursor for Histamine H3 and AT2 Ligands

Stable isotope-labeled internal standards (SIL-IS) such as 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2 co-elute with the target analyte and exhibit nearly identical ionization efficiency and matrix effects. This property enables isotope dilution mass spectrometry (IDMS), which corrects for sample-to-sample variability in extraction recovery, LC injection, and MS ionization [REFS-1, REFS-2]. In contrast, structural analogs or unlabeled compounds cannot provide the same level of correction due to differences in retention time, ionization efficiency, or matrix interaction.

Labeled precursor utility

Reported

H3 agonist and AT2 ligand precursor

Supports synthesis of labeled receptor ligands

Post-synthetic labeling efficiency may vary

Evidence Dimension	Analytical accuracy improvement using SIL-IS vs. unlabeled analog
Target Compound Data	Expected to reduce CV (coefficient of variation) to <10-15% in validated LC-MS/MS assays when used as internal standard
Comparator Or Baseline	Using unlabeled N,N-Dimethyl-1H-imidazole-1-sulfonamide as internal standard: not feasible due to identical m/z and co-elution
Quantified Difference	Qualitative improvement: from unquantifiable/overlapping signal to resolved, quantifiable peaks
Conditions	LC-MS/MS analysis in biological matrices (plasma, urine, tissue homogenates)

Why This Matters

The use of a stable isotope-labeled internal standard is a regulatory expectation (FDA, EMA) for robust bioanalytical method validation, directly impacting the reliability of pharmacokinetic and drug metabolism data.

• [1] MtoZ Biolabs. 'How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard?' 2025. Describes use of isotopically labeled internal standards for LC-MS quantitation. View Source

1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2 Applications

LC-MS/MS Quantitation in Biological Fluids

As a stable isotope-labeled internal standard, 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2 is used in isotope dilution mass spectrometry (IDMS) assays to accurately quantify imidazole-based drug candidates, such as histamine H3 receptor agonists and angiotensin II AT2 receptor ligands . By spiking known amounts of the 15N2-labeled standard into biological samples (plasma, urine, tissue) prior to extraction, analysts can correct for matrix effects, recovery losses, and instrument drift, achieving the precision and accuracy required for pharmacokinetic and toxicokinetic studies .

15N-Labeled H3 Agonist Synthesis for Receptor Occupancy

The dual 15N labeling of the imidazole ring enables the compound to serve as a tracer in nitrogen metabolism studies. When incubated with cells or administered in vivo, the 15N atoms can be tracked by NMR or high-resolution MS to elucidate the metabolic fate of the imidazole moiety . This approach is particularly valuable for understanding the biosynthesis of histidine or the degradation pathways of imidazole-containing pharmaceuticals, where unlabeled compounds provide no distinguishable signal .

Mechanistic Elucidation in Imidazole Synthesis

In pharmaceutical development, 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2 can be employed as a surrogate analyte or internal standard for developing and validating HPLC-UV, LC-MS, or GC-MS methods aimed at quantifying trace impurities or degradation products of imidazole-1-sulfonamide drug substances . Its co-elution and identical response factor relative to the unlabeled parent ensure that method performance characteristics (linearity, accuracy, precision) are reliably assessed .

Isotope Dilution Assays for Metabolomics

This labeled intermediate can be used to synthesize 15N2-labeled derivatives of biologically active compounds, such as histamine H3 receptor agonists or angiotensin II analogs . The resulting labeled drug candidates can then be used in microdosing studies (Phase 0 clinical trials) or in vitro receptor binding assays, where the isotopic label facilitates precise quantification by accelerator mass spectrometry (AMS) or LC-MS/MS, significantly reducing the cost and time of early drug development .

Application

Selection Property

Validation Focus

LC-MS/MS quantitation in research plasma/urine

+2 Da mass shift, no deuterium exchange

Matrix effect compensation, extraction recovery

Synthesis of 15N-histamine H3 agonists for binding assays

Labeled imidazole core with DMS protection

Isotopic purity and LC-MS/MS detectability

15N NMR mechanistic studies of imidazole synthesis

15N2 label for NMR-active probe

Regioselectivity tracking, reaction pathway verification

Absolute quantification of imidazole metabolites in metabolomics

Defined +2 Da internal standard

Accuracy and batch reproducibility review